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Compound of Interest

Compound Name: Barium acetate

Cat. No.: B147892 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of barium acetate, a versatile

chemical compound with significant applications in research and development. This document

details its fundamental chemical and physical properties, explores its use as a precursor in the

synthesis of advanced nanomaterials for potential drug delivery applications, and outlines its

role as a catalyst in organic synthesis. Detailed experimental protocols and quality control

parameters are also provided to support its practical application in a laboratory setting.

Core Properties of Barium Acetate
Barium acetate is the salt of barium(II) and acetic acid.[1] It is a white, crystalline powder that

is readily soluble in water.[2]
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Property Value Reference

Molecular Formula C₄H₆BaO₄ [3]

Molar Mass 255.42 g/mol

Appearance White crystalline powder [4]

Density 2.47 g/cm³ [4]

Melting Point 450 °C (decomposes)

Solubility in Water 59 g/100 mL at 20°C [5]

pH ~7 [4]

Applications in Research and Development
Barium acetate serves as a crucial precursor in the synthesis of various functional materials

and acts as a catalyst in important organic reactions.

Precursor in Nanoparticle Synthesis for Drug Delivery
Barium acetate is a key starting material in the synthesis of barium-based nanoparticles, such

as barium titanate (BaTiO₃), which are being explored for biomedical applications, including

drug delivery and bioimaging.[6][7] The unique piezoelectric and ferroelectric properties of

barium titanate nanoparticles make them suitable for stimuli-responsive drug release systems.

[7]

This protocol outlines a general procedure for the synthesis of barium titanate nanoparticles

using barium acetate as the barium source.[8]

Materials:

Barium acetate (Ba(CH₃COO)₂)

Titanium(IV) isopropoxide (TIP)

Ethanol
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Acetic acid

Distilled water

Procedure:

Preparation of Barium Precursor Solution: Dissolve a stoichiometric amount of barium
acetate in a mixture of ethanol and acetic acid with continuous stirring.

Preparation of Titanium Precursor Solution: In a separate vessel, dissolve a stoichiometric

amount of titanium(IV) isopropoxide in ethanol.

Sol Formation: Slowly add the titanium precursor solution to the barium precursor solution

under vigorous stirring to form a homogenous sol.

Gelation: Continue stirring the sol until a transparent gel is formed. This process can be

accelerated by gentle heating.

Drying: Dry the gel in an oven at a controlled temperature (e.g., 120°C) for several hours to

remove the solvent.

Calcination: Calcine the dried gel in a muffle furnace at a high temperature (e.g., 800-

1000°C) for a specified duration to induce the formation of the crystalline barium titanate

phase.[8]

Characterization: The resulting barium titanate nanoparticles can be characterized using

techniques such as X-ray diffraction (XRD) to confirm the crystal structure and scanning

electron microscopy (SEM) to analyze the morphology and particle size.[1]
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Caption: Workflow for the synthesis of barium titanate nanoparticles.

The synthesized nanoparticles can be further functionalized for targeted drug delivery

applications.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b147892?utm_src=pdf-body-img
https://www.benchchem.com/product/b147892?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. researchgate.net [researchgate.net]

2. gelest.com [gelest.com]

3. Barium acetate - Wikipedia [en.wikipedia.org]

4. karanlaborates.in [karanlaborates.in]

5. ICSC 1073 - BARIUM ACETATE [chemicalsafety.ilo.org]

6. Barium Acetate: Essential Uses, Properties and Innovations [eureka.patsnap.com]

7. BaTiO3 Nanocarriers: Advancing Targeted Therapies with Smart Drug Release - PMC
[pmc.ncbi.nlm.nih.gov]

8. sciencepub.net [sciencepub.net]

To cite this document: BenchChem. [An In-depth Technical Guide to Barium Acetate:
Properties, Applications, and Experimental Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b147892#barium-acetate-molecular-
formula-and-molar-mass]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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